Cas no 1234423-95-0 (Tenapanor)

• Product Name: Tenapanor
• CAS No: 1234423-95-0
• MF: C₅₀H₆₆Cl₄N₈O₁₀S₂
• MW: 1145.0486
• MDL: MFCD28386333
• CID: 2601218
• PubChem ID: 71587953
• Update Time: 2025-03-14

Tenapanor Chemical and Physical Properties

Names and Identifiers

• Tenapanor
• AZD 1722
• AZD-1722
• RDX5791
• RDX-5791
• 17-[[[3-[(4S)-6,8-Dichloro-1,2,3,4-tetrahydro-2-methyl-4-isoquinolinyl]phenyl]sulfonyl]amino]-N-[2-[2-[2-[[[3-[(4S)-6,8-dichloro-1,2,3,4-tetrahydro-2-methyl-4-isoquinolinyl]phenyl]sulfonyl]amino]ethoxy]ethoxy]ethyl]-8-oxo-12,15-dioxa-2,7,9-triazaheptadecanamide
• AZD1722
• Tenapanor free base
• WYD79216A6
• RDX 5791
• Tenapanor [USAN:INN]
• Ibsrela
• Tenapanor (USAN/INN)
• GTPL8449
• BDBM381823
• BCP24892
• B
• DA-58395
• US10272079, Compound 180
• BT178667
• TENAPANOR [USAN]
• KHK-7791
• GLXC-10826
• Q17122912
• DTXSID40154016
• RDX-013 COMPONENT TENAPANOR
• US10272079, Compound 002
• HY-15991
• DB11761
• AZD-1722; AZD 1722; AZD1722; RDX 5791; RDX-5791; RDX5791
• TENAPANOR [WHO-DD]
• TENAPANOR COMPONENT OF RDX013
• CS-6273
• BS-14732
• 12,15-DIOXA-2,7,9-TRIAZAHEPTADECANAMIDE, 17-(((3-((4S)-6,8-DICHLORO-1,2,3,4-TETRAHYDRO-2-METHYL-4-ISOQUINOLINYL)PHENYL)SULFONYL)AMINO)-N-(2-(2-(2-(((3-((4S)-6,8-DICHLORO-1,2,3,4-TETRAHYDRO-2-METHYL-4-ISOQUINOLINYL)PHENYL)SULFONYL)AMINO)ETHOXY)ETHOXY)ETHYL)-8-OXO-
• 1234423-95-0 (free base)
• EX-A2506
• RDX013 COMPONENT TENAPANOR
• BCP28554
• Tenapanor; AZD1722; RDX5791
• C50H66Cl4N8O10S2
• N,N'-(10,17,-Dioxo-3,6,21,24-tetraoxa-9,11,16,18-tetraazahexacosane-1,26-diyl)bis(((4S)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl)benzenesulfonamide)
• Tenapanor [INN]
• AKOS037648586
• MFCD28386333
• UNII-WYD79216A6
• CHEMBL3304485
• D11652
• tenapanorum
• 1-[2-[2-[2-[[3-[(4S)-6,8-dichloro-2-methyl-3,4-dihydro-1H-isoquinolin-4-yl]phenyl]sulfonylamino]ethoxy]ethoxy]ethyl]-3-[4-[2-[2-[2-[[3-[(4S)-6,8-dichloro-2-methyl-3,4-dihydro-1H-isoquinolin-4-yl]phenyl]sulfonylamino]ethoxy]ethoxy]ethylcarbamoylamino]butyl]urea
• EN300-25927897
• KHK7791
• 3-((S)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl)-N-(26-((3-((S)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl)phenyl)sulfonamido)-10,17-dioxo-3,6,21,24-tetraoxa-9,11,16,18-tetraazahexacosyl)benzenesulfonamide
• 1234423-95-0
• 3-{2-[2-(2-{3-[(4S)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl]benzenesulfonamido}ethoxy)ethoxy]ethyl}-1-{4-[({2-[2-(2-{3-[(4S)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl]benzenesulfonamido}ethoxy)ethoxy]ethyl}carbamoyl)amino]butyl}urea
• TENAPANOR COMPONENT OF RDX-013
• TENAPANOR [MI]
• DTXCID9076507
• Tenapanor; 12,15-Dioxa-2,7,9-triazaheptadecanamide, 17-[[[3-[(4S)-6,8-dichloro-1,2,3,4-tetrahydro-2-methyl-4-isoquinolinyl]phenyl]sulfonyl]amino]-N-[2-[2-[2-[[[3-[(4S)-6,8-dichloro-1,2,3,4-tetrahydro-2-methyl-4-isoquinolinyl]phenyl]sulfonyl]amino]ethoxy]ethoxy]ethyl
• SCHEMBL15267600
• AC-36104

• MDL： MFCD28386333
• Inchi： 1S/C50H66Cl4N8O10S2/c1-61-31-43(41-27-37(51)29-47(53)45(41)33-61)35-7-5-9-39(25-35)73(65,66)59-15-19-71-23-21-69-17-13-57-49(63)55-11-3-4-12-56-50(64)58-14-18-70-22-24-72-20-16-60-74(67,68)40-10-6-8-36(26-40)44-32-62(2)34-46-42(44)28-38(52)30-48(46)54/h5-10,25-30,43-44,59-60H,3-4,11-24,31-34H2,1-2H3,(H2,55,57,63)(H2,56,58,64)/t43-,44-/m0/s1
• InChI Key： DNHPDWGIXIMXSA-CXNSMIOJSA-N
• SMILES： ClC1=C([H])C(=C([H])C2=C1C([H])([H])N(C([H])([H])[H])C([H])([H])[C@@]2([H])C1C([H])=C([H])C([H])=C(C=1[H])S(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])C(N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])S(C1=C([H])C([H])=C([H])C(=C1[H])[C@@]1([H])C2C([H])=C(C([H])=C(C=2C([H])([H])N(C([H])([H])[H])C1([H])[H])Cl)Cl)(=O)=O)=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 1144.306793g/mol
• Monoisotopic Mass: 1142.309743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 74
• Rotatable Bond Count: 29
• Complexity: 1770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 235
• Molecular Weight: 1145g/mol

Experimental Properties

• Solubility: Practically insoluble

Tenapanor Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 4-phenyltetrahydroisoquinolines